Cas no 1214356-97-4 (5-(Pyridin-3-yl)-2-(trifluoromethoxy)benzoic acid)

• Product Name: 5-(Pyridin-3-yl)-2-(trifluoromethoxy)benzoic acid
• CAS No: 1214356-97-4
• MF: C₁₃H₈F₃NO₃
• MW: 283.20273399353
• CID: 4988414
• Update Time: 2025-06-09

5-(Pyridin-3-yl)-2-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(pyridin-3-yl)-2-(trifluoromethoxy)benzoic acid
• 5-(Pyridin-3-yl)-2-(trifluoromethoxy)benzoic acid

• Inchi： 1S/C13H8F3NO3/c14-13(15,16)20-11-4-3-8(6-10(11)12(18)19)9-2-1-5-17-7-9/h1-7H,(H,18,19)
• InChI Key： WKFCGHISOQVELV-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C2C=NC=CC=2)C=C1C(=O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 348
• XLogP3: 3.2
• Topological Polar Surface Area: 59.4

Additional information on 5-(Pyridin-3-yl)-2-(trifluoromethoxy)benzoic acid

Introduction to 5-(Pyridin-3-yl)-2-(trifluoromethoxy)benzoic Acid (CAS No: 1214356-97-4)

5-(Pyridin-3-yl)-2-(trifluoromethoxy)benzoic acid, identified by its CAS number 1214356-97-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of a pyridine ring and a trifluoromethoxy substituent. The unique structural features of this molecule make it a promising candidate for various applications, particularly in the development of novel therapeutic agents.

The benzoic acid core is a well-known pharmacophore, widely recognized for its role in the synthesis of drugs with diverse biological activities. The introduction of a pyridine ring at the 3-position and a trifluoromethoxy group at the 2-position enhances the electronic properties and metabolic stability of the molecule. These modifications are strategically designed to optimize interactions with biological targets, thereby improving efficacy and selectivity.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting enzymes involved in inflammatory and metabolic pathways. 5-(Pyridin-3-yl)-2-(trifluoromethoxy)benzoic acid has emerged as a key intermediate in the synthesis of compounds that exhibit potent anti-inflammatory properties. Studies have demonstrated its ability to modulate the activity of cyclooxygenase (COX) enzymes, which are critical in the production of prostaglandins and other mediators of inflammation.

The trifluoromethoxy group, in particular, plays a crucial role in enhancing the bioavailability and lipophilicity of the compound. This functional group is known to improve binding affinity to protein targets by increasing hydrophobic interactions. Additionally, the electron-withdrawing nature of the trifluoromethyl group can influence the electronic distribution across the molecule, affecting its reactivity and stability.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 5-(Pyridin-3-yl)-2-(trifluoromethoxy)benzoic acid with various biological targets. Molecular docking studies have revealed that this compound can effectively interact with enzymes such as Janus kinases (JAKs) and signal transducer and activator of transcription (STAT) proteins, which are implicated in autoimmune diseases and cancer. These findings suggest potential therapeutic applications in conditions characterized by aberrant signaling pathways.

The synthesis of 5-(Pyridin-3-yl)-2-(trifluoromethoxy)benzoic acid involves multi-step organic reactions, including condensation, functional group transformations, and purification techniques. The use of advanced synthetic methodologies ensures high yields and purity, which are essential for pharmaceutical applications. Researchers have explored various synthetic routes to optimize the process, taking into account factors such as cost-effectiveness and environmental impact.

In vitro studies have shown that 5-(Pyridin-3-yl)-2-(trifluoromethoxy)benzoic acid exhibits significant inhibitory activity against several target enzymes. For instance, it has been found to potently inhibit JAK2 kinase, which is overexpressed in myeloproliferative disorders. This inhibition leads to reduced signaling through downstream pathways such as STAT3, resulting in decreased proliferation and survival of cancer cells.

The compound's potential extends beyond its anti-inflammatory and anticancer properties. Preliminary research suggests that it may also possess neuroprotective effects, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of 5-(Pyridin-3-yl)-2-(trifluoromethoxy)benzoic acid to cross the blood-brain barrier is an encouraging finding that warrants further investigation.

Efforts are underway to develop derivatives of 5-(Pyridin-3-yl)-2-(trifluoromethoxy)benzoic acid with enhanced pharmacological profiles. By modifying other functional groups or introducing additional substituents, researchers aim to improve solubility, reduce toxicity, and broaden therapeutic applications. Structure-activity relationship (SAR) studies are being conducted to identify key structural features responsible for biological activity.

The role of computational modeling in drug discovery cannot be overstated. Advanced software tools are being utilized to predict the pharmacokinetic properties of 5-(Pyridin-3-yl)-2-(trifluoromethoxy)benzoic acid, including absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). These predictions help guide experimental design and optimize lead optimization strategies.

In conclusion, 5-(Pyridin-3-yl)-2-(trifluoromethoxy)benzoic acid represents a significant advancement in medicinal chemistry with diverse therapeutic implications. Its unique structural features make it a valuable building block for developing novel drugs targeting various diseases. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a crucial role in future medical treatments.